Cas no 951885-92-0 (Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate)

• Product Name: Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate
• CAS No: 951885-92-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 4722070
• Update Time: 2025-06-14

Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-[3-(N,N-DIMETHYLAMINO)PHENYL]-8-OXOOCTANOATE
• Ethyl 8-(3-(dimethylamino)phenyl)-8-oxooctanoate
• 7699f
• Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate

• Inchi： 1S/C18H27NO3/c1-4-22-18(21)13-8-6-5-7-12-17(20)15-10-9-11-16(14-15)19(2)3/h9-11,14H,4-8,12-13H2,1-3H3
• InChI Key： XHHAKQCSCUBPBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N(C)C)CCCCCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 341
• Topological Polar Surface Area: 46.6

Additional information on Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate

Comprehensive Overview of Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate (CAS No. 951885-92-0)

Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate (CAS No. 951885-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a dimethylamino phenyl group and an oxooctanoate moiety, is often explored for its role in synthetic chemistry and drug development. Researchers are particularly interested in its potential as an intermediate for bioactive molecules, given its ability to participate in diverse chemical reactions.

In recent years, the demand for high-purity intermediates like Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s structural flexibility allows it to serve as a building block for designing novel compounds targeting neurological disorders and metabolic diseases, topics frequently searched in academic and industrial circles. Its CAS No. 951885-92-0 is often queried in databases like PubChem and Reaxys, reflecting its relevance in modern research.

The synthesis of Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate typically involves multi-step organic reactions, including esterification and aryl ketone formation. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield. Environmental sustainability is a growing concern, and queries like “eco-friendly synthesis of specialty esters” are trending in scientific forums, aligning with this compound’s production methodologies.

From an analytical perspective, Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s purity and stability, critical for its use in high-throughput screening and drug discovery. The compound’s logP and solubility profiles are also frequently studied, as they influence its bioavailability—a key consideration in pharmacokinetics research.

Beyond pharmaceuticals, CAS No. 951885-92-0 has potential applications in material science, particularly in designing functional polymers and smart coatings. Its aromatic amine group can enhance polymer properties like thermal stability and adhesion, making it relevant for industries exploring advanced materials. Searches for “amine-based polymer modifiers” often intersect with discussions about this compound.

In summary, Ethyl 8-3-(N,N-dimethylamino)phenyl-8-oxooctanoate (CAS No. 951885-92-0) is a versatile compound bridging multiple scientific disciplines. Its role in drug development, sustainable synthesis, and material innovation underscores its importance in contemporary research. As interest grows in tailored chemical solutions, this compound is poised to remain a focal point in both academic and industrial settings.